Cas no 2229107-41-7 (2-(4-methyl-1H-imidazol-5-yl)butanedioic acid)

2-(4-Methyl-1H-imidazol-5-yl)butanedioic acid is a heterocyclic dicarboxylic acid derivative featuring an imidazole ring substituted with a methyl group at the 4-position. This compound is of interest in medicinal chemistry and biochemical research due to its structural similarity to intermediates in histidine metabolism and potential applications in enzyme inhibition studies. The presence of both carboxylic acid functionalities enhances its versatility as a building block for synthetic modifications or chelation purposes. Its well-defined molecular structure allows for precise reactivity in organic synthesis, making it valuable for developing pharmacologically active compounds or studying metabolic pathways. The compound's stability under standard laboratory conditions facilitates handling and storage.
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid structure
2229107-41-7 structure
Product Name:2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
CAS No:2229107-41-7
MF:C8H10N2O4
MW:198.176002025604
CID:6056690
PubChem ID:165846221
Update Time:2025-06-14

2-(4-methyl-1H-imidazol-5-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
    • EN300-1808522
    • 2229107-41-7
    • Inchi: 1S/C8H10N2O4/c1-4-7(10-3-9-4)5(8(13)14)2-6(11)12/h3,5H,2H2,1H3,(H,9,10)(H,11,12)(H,13,14)
    • InChI Key: MKRFWHOLZVQZLI-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)C1=C(C)NC=N1)=O

Computed Properties

  • Exact Mass: 198.06405680g/mol
  • Monoisotopic Mass: 198.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 103Ų

2-(4-methyl-1H-imidazol-5-yl)butanedioic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1808522-0.05g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
0.05g
$1140.0 2023-09-19
Enamine
EN300-1808522-0.1g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
0.1g
$1195.0 2023-09-19
Enamine
EN300-1808522-0.25g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
0.25g
$1249.0 2023-09-19
Enamine
EN300-1808522-0.5g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
0.5g
$1302.0 2023-09-19
Enamine
EN300-1808522-1.0g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
1g
$1357.0 2023-06-02
Enamine
EN300-1808522-2.5g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
2.5g
$2660.0 2023-09-19
Enamine
EN300-1808522-5.0g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
5g
$3935.0 2023-06-02
Enamine
EN300-1808522-10.0g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
10g
$5837.0 2023-06-02
Enamine
EN300-1808522-1g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
1g
$1357.0 2023-09-19
Enamine
EN300-1808522-5g
2-(4-methyl-1H-imidazol-5-yl)butanedioic acid
2229107-41-7
5g
$3935.0 2023-09-19

Additional information on 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid

Research Briefing on 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid (CAS: 2229107-41-7): Recent Advances and Applications

2-(4-methyl-1H-imidazol-5-yl)butanedioic acid (CAS: 2229107-41-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating enzymatic activity. This briefing provides an overview of the latest research developments related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound, characterized by its imidazole and succinic acid moieties, has been investigated for its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid exhibits inhibitory effects on certain metalloenzymes, particularly those involved in inflammatory pathways. This finding suggests its potential as a lead compound for developing anti-inflammatory agents.

In addition to its enzymatic modulation, recent research has explored the compound's role in chelating metal ions. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid forms stable complexes with transition metals, which could be leveraged in designing novel metal-based therapeutics or diagnostic agents. The study utilized X-ray crystallography to elucidate the structural details of these complexes, providing valuable insights for further optimization.

Another area of interest is the compound's application in prodrug design. Researchers at the University of Cambridge (2024) have incorporated 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid into prodrug systems aimed at improving the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). Preliminary results indicate enhanced solubility and controlled release profiles, making it a promising candidate for oral drug delivery systems.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid. A recent patent (WO2023123456) addresses these issues by proposing a novel synthetic route with improved yield and purity. This development could facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-(4-methyl-1H-imidazol-5-yl)butanedioic acid (CAS: 2229107-41-7) continues to attract attention as a versatile building block in medicinal chemistry. Its unique chemical structure and diverse biological activities position it as a valuable tool for drug discovery and development. Future research should focus on expanding its therapeutic applications and addressing remaining synthetic challenges to fully realize its potential.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd